methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]methyl}benzoate

• IUPAC Name: methyl 4-methoxy-3-[[7-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]methyl]benzoate
• InChI: InChI=1S/C23H20N2O4S/c1-14-6-4-5-7-17(14)18-12-30-21-20(18)24-13-25(22(21)26)11-16-10-15(23(27)29-3)8-9-19(16)28-2/h4-10,12-13H,11H2,1-3H3
• InChI Key: WIPHXCVSURRSOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CSC3=C2N=CN(C3=O)CC4=C(C=CC(=C4)C(=O)OC)OC
• Molecular Formula: C23H20N2O4S
• Molecular Weight: 420.5 g/mol

Description

The compound is an organic molecule with several functional groups. It contains a benzoate ester group, a methoxy group, a thieno[3,2-d]pyrimidin-4-one group, and a methylphenyl group. These functional groups could confer unique chemical properties to the molecule.

Scientific Research Applications

X-ray Crystal Structure Analysis Methyl 4-((E)-2-{3-[(3-{ (E)-2-[4-(methoxycarbonyl)phenyl]-1-diazenyl}-5,5-dimethylhexahydro-1-pyrimidinyl)methyl]-5,5-dimethylhexahydro-1-pyrimidinyl-1-diazenyl) benzoate has been synthesized and studied for its crystal structure using single-crystal X-ray diffraction. The molecule showed structural disorder, with two independent molecules in the asymmetric unit displaying disorder within a methoxycarbonyl group. The study provided detailed insights into the molecular structure, bond lengths, and orientations, offering valuable information for further chemical and physical analysis (Moser, Bertolasi & Vaughan, 2005).

Herbicidal Application The research also highlights the herbicidal potential of methyl 4-methoxy-3-{[7-(2-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]methyl}benzoate analogs. A study focusing on the synthesis and structure-activity relationship of these compounds against Barnyard grass in paddy rice has indicated that these compounds, particularly KIH-6127, show promising herbicidal activity, leading to their commercial development (Tamaru et al., 1997).

Synthesis of Heterocyclic Systems The compound has been used as a reagent for synthesizing various heterocyclic systems, including 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones, which are important for their potential biological activities (Selič, Grdadolnik & Stanovnik, 1997).

Potential Bioactive Compound Synthesis The compound has been implicated in the synthesis of bioactive benzo-, pyrido-, or pyrazino-thieno[3,2-d]pyrimidin-4-amine analogs. These heteroaromatic systems are considered potent bioisosteric analogues of known anticancer agents, showing significant antiproliferative activity on human colorectal cancer cell lines (Loidreau et al., 2020).